2-(3,4-Difluorophenyl)-4-quinolinecarboxylic acid
Cat. No. B8539882
M. Wt: 285.24 g/mol
InChI Key: YYYJMQQEPJYIGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06559163B2
Procedure details
A mixture of 2,3-indolinedione (5 g, 0.03 mole), 3′,4′-difluoroacetophenone (5 g, 0.03 mole) and potassium hydroxide (3 g, 0.05 mole) in 1,4-dioxane (50 mL) is heated at 105° C. for 48 hours. The reaction solution is then cooled to room temperature and concentrated under reduced pressure. The residue is treated with EtOAc and extracted with water. The pH of the aqueous layer is adjusted to 5-6 with 1N HCl, the resulting solid is collected by vacuum filtration, washed with water, and dried to give the titled compound (450 mg) as a yellow solid.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3](=O)[C:2]1=[O:11].[F:12][C:13]1[CH:14]=[C:15]([C:20](=O)[CH3:21])[CH:16]=[CH:17][C:18]=1[F:19].[OH-:23].[K+]>O1CCOCC1>[F:12][C:13]1[CH:14]=[C:15]([C:20]2[CH:21]=[C:3]([C:2]([OH:11])=[O:23])[C:4]3[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=3)[N:1]=2)[CH:16]=[CH:17][C:18]=1[F:19] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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N1C(C(C2=CC=CC=C12)=O)=O
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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FC=1C=C(C=CC1F)C(C)=O
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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105 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction solution is then cooled to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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The residue is treated with EtOAc
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with water
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FILTRATION
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Type
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FILTRATION
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Details
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the resulting solid is collected by vacuum filtration
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC=1C=C(C=CC1F)C1=NC2=CC=CC=C2C(=C1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 450 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 5.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
